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Compound of Interest

Compound Name:
2-(3-Hydroxy-1-phenylpropyl)-4-

methylphenol

CAS No.: 851789-43-0

Cat. No.: B118821

Get Quote

A comprehensive technical guide on the spectroscopic and synthetic aspects of 2-(3-Hydroxy-
1-phenylpropyl)-4-methylphenol, a known impurity of the drug Tolterodine. This document is

intended for researchers, scientists, and professionals in drug development.

Spectroscopic Data
While comprehensive spectroscopic data for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol
(CAS: 851789-43-0) is not entirely available in the public domain, the following sections

summarize the available information. This compound is also recognized as a Tolterodine

impurity, referred to as Tolterodine Propanol Impurity Racemate or Tolterodine diol impurity.[1]

[2][3]

¹H NMR Data
A patent for the synthesis of related compounds provides the following ¹H NMR data for 3-(2-

hydroxy-5-methylphenyl)-3-phenylpropanol, which is an alternative name for the target

compound.[4]
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Table 1: ¹H NMR Spectroscopic Data for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol

Chemical Shift (δ)
[ppm]

Multiplicity Integration Assignment

7.21 - 7.36 m 6H 5H-Ph, 1H-Ar

7.13 d, J = 2.0 Hz 1H 1H-Ar

7.06 dd, J = 8.3, 2.3 Hz 1H H-Ar

6.94 - 6.96 m 2H 2H-Ar

4.21 dd, J = 8.7, 6.7 Hz 1H CH

3.00 - 3.09 m 1H CH

2.84 - 2.94 m 1H CH

2.46 - 2.59 m 1H CH

2.28 - 2.40 m 1H CH

2.30 s 3H CH₃

Solvent: CDCl₃, Spectrometer Frequency: 300 MHz[4]

¹³C NMR, IR, and Mass Spectrometry Data
As of the latest search, specific ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data for

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol are not publicly available in research

literature. Several chemical suppliers list the compound and indicate the availability of such

data upon request. For research purposes, it is recommended to acquire the compound from a

commercial source that provides a complete Certificate of Analysis with the required

spectroscopic data.

Experimental Protocols
The following experimental protocol for the synthesis of 3-(2-hydroxy-5-methylphenyl)-3-

phenylpropanol is adapted from the patent literature.[4]
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Synthesis of 3-(2-hydroxy-5-methylphenyl)-3-
phenylpropanol
This synthesis involves the reduction of a lactone intermediate, 3,4-dihydro-6-methyl-4-phenyl-

2H-benzopyran-2-one.

Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction of Lactone

Work-up

3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one

Stir at room temperature

Anhydrous THF LiAlH₄

Quench with water and NaOH solution

Filter the mixture

Extract with an organic solvent

Dry the organic phase

Concentrate under reduced pressure

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol.
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Detailed Procedure:

A solution of 3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one (11.9 g, 50 mmol) in

anhydrous tetrahydrofuran (THF) (50 ml) is prepared.

This solution is added dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄)

(2.85 g, 75 mmol) in anhydrous THF (100 ml) at room temperature.

The reaction mixture is stirred at room temperature for 2 hours.

After the reaction is complete, the mixture is cooled in an ice bath and quenched by the

successive dropwise addition of water (2.85 ml), 15% aqueous sodium hydroxide (2.85 ml),

and water (8.55 ml).

The resulting mixture is stirred for an additional 30 minutes at room temperature.

The precipitate is filtered off and washed with THF.

The combined filtrates are concentrated under reduced pressure to yield the crude product.

The crude product is purified by column chromatography on silica gel using a mixture of

hexane and ether (2:1) as the eluent.

This procedure yields 2.20 g (85%) of 3-(2-hydroxy-5-methylphenyl)-3-phenylpropanol.[4]

Biological Context and Signaling Pathways
2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is an impurity of Tolterodine, a competitive

muscarinic receptor antagonist used for the treatment of overactive bladder.[5][6] The primary

therapeutic action of Tolterodine is the blockade of muscarinic receptors in the bladder, which

leads to a reduction in involuntary bladder contractions.[7][8] As a structurally related

compound, it is plausible that this impurity could interact with the same signaling pathways.

Tolterodine and its active metabolite act on M2 and M3 subtypes of muscarinic receptors.[5]

These are G-protein coupled receptors (GPCRs). The M3 receptor, upon activation by

acetylcholine, couples to Gq protein, which in turn activates phospholipase C (PLC). PLC

cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, leading to smooth muscle

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/figure/Schematic-overview-of-muscarinic-acetylcholine-receptor-signalling-pathway_fig6_8062446
https://www.benchchem.com/product/b118821/docs?utm_src=pdf-body#spectroscopic-data-for-2-3-hydroxy-1-phenylpropyl-4-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/Tolterodine
https://www.pediatriconcall.com/drugs/tolterodine/1012
https://www.droracle.ai/articles/409152/what-is-the-mechanism-of-action-of-tolterodine-generic
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tolterodine-tartrate
https://pubchem.ncbi.nlm.nih.gov/compound/Tolterodine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


contraction, while DAG activates protein kinase C (PKC). The M2 receptor couples to Gi

protein, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.

Muscarinic Receptor Signaling Pathway
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Caption: Simplified signaling pathways of M2 and M3 muscarinic receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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